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Compound of Interest

2-(5-Amino-2h-tetrazol-2-
Compound Name:
yl)ethanol

Cat. No.: B1331473

An In-depth Technical Guide on the Molecular Structure of 2-(5-Amino-2H-tetrazol-2-
yl)ethanol

Disclaimer: Publicly available, in-depth experimental data for 2-(5-Amino-2H-tetrazol-2-
yl)ethanol is limited. This guide consolidates available information and provides inferred data
based on the chemical properties of related compounds.

Molecular Identity and Physicochemical Properties

2-(5-Amino-2H-tetrazol-2-yl)ethanol is a heterocyclic organic compound. Its structure
consists of a five-membered tetrazole ring, which is substituted at the C5 position with an
amino group (-NH2) and at the N2 position with a 2-hydroxyethyl group (-CH2CH20H).

A summary of its key identifiers and physicochemical properties is presented below.
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Property Value Reference
Molecular Formula C3H7NsO [1]
Molecular Weight 129.12 g/mol [1]
CAS Number 15284-30-7 [2]
SMILES C(CO)ninc(N)nnl [1]

JIVGNHFNIGXBNV-
InChl Key [1]
UHFFFAOYSA-N

Flash Point 190.5 °C [2]

Molecular Structure Visualization
The two-dimensional chemical structure of 2-(5-Amino-2H-tetrazol-2-yl)ethanol is depicted in

the following diagram.

Caption: 2D molecular structure of 2-(5-Amino-2H-tetrazol-2-yl)ethanol.

Experimental Protocols
Synthesis

A specific, detailed experimental protocol for the synthesis of 2-(5-Amino-2H-tetrazol-2-
yl)ethanol is not readily available in the reviewed literature. However, a general synthetic
approach can be proposed based on the known chemistry of tetrazoles. One common method
for the N-alkylation of tetrazoles is the reaction of the parent tetrazole with an appropriate alkyl
halide in the presence of a base.

Hypothetical Synthesis Workflow:
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Caption: A plausible, though hypothetical, workflow for the synthesis of 2-(5-Amino-2H-
tetrazol-2-yl)ethanol.

Note: The alkylation of 5-aminotetrazole can lead to a mixture of N1 and N2 substituted
isomers, which would necessitate separation, typically by chromatographic methods.

Crystallography

While crystallographic data for the title compound is not available, a study on the closely
related compound, 2-(5-Amino-2H-tetrazol-2-yl)acetic acid, provides insight into the solid-state
structure of the 2-substituted 5-aminotetrazole moiety.

For 2-(5-Amino-2H-tetrazol-2-yl)acetic acid, the crystals were obtained by the slow evaporation
of an ethanol/water (2:1 v/v) solution at room temperature.[3] The crystal structure was
determined using single-crystal X-ray diffraction.[3]
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Spectroscopic Data

Experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2-(5-Amino-2H-tetrazol-2-
yl)ethanol are not available in the public domain.

Biological Activity and Signaling Pathways

There are no specific studies detailing the biological activity or the mechanism of action for 2-
(5-Amino-2H-tetrazol-2-yl)ethanol. The tetrazole ring is a known pharmacophore and is
present in a number of pharmaceuticals. Derivatives of 2,5-disubstituted tetrazoles have been
investigated for various biological activities, including antibacterial and anti-tuberculosis
properties.[4] However, without experimental data for the title compound, any discussion of its
biological role or associated signaling pathways would be speculative. No signaling pathways
involving this specific molecule have been described in the literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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